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Compound of Interest

Compound Name: Methylmalonic Acid

Cat. No.: B126664 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in obtaining

accurate and reliable methylmalonic acid (MMA) results. Proper sample handling is critical for

the integrity of MMA measurements, which are a key biomarker for vitamin B12 status.

Frequently Asked Questions (FAQs)
Q1: What is the primary impact of improper sample storage on MMA results?

A1: Improper sample storage can lead to inaccurate MMA concentrations. While MMA is a

relatively stable molecule, prolonged exposure to suboptimal temperatures can potentially lead

to changes in its measured concentration, affecting the clinical interpretation of the results.[1][2]

[3]

Q2: What are the recommended short-term storage conditions for serum/plasma samples

intended for MMA analysis?

A2: For short-term storage, refrigerating samples at 2-8°C is recommended.[4][5] Serum

samples are generally stable for up to 7 days at this temperature.[4][6][7] Some studies have

shown stability for up to 14 days at 2-8°C.[5][8] At room temperature (15-25°C), serum samples

are stable for a shorter period, typically around 3 to 4 days.[4][5][6][7]

Q3: How does long-term storage affect MMA concentrations?
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A3: For long-term storage, freezing the samples is crucial. At -20°C, MMA in serum is stable for

at least 10 months.[4] For even longer-term storage, such as for population surveys or

longitudinal studies, storing samples at -70°C or lower is recommended, where MMA has been

shown to be stable for many years.[1][9] One study demonstrated excellent stability in plasma

for up to 14 years at ≤ -70°C.[1]

Q4: How many times can a sample be frozen and thawed without affecting MMA results?

A4: MMA is stable through multiple freeze-thaw cycles. Studies have shown that MMA

concentrations are not significantly affected by up to three to five freeze-thaw cycles.[1][9][10]

Some sources suggest stability for up to ten cycles.[9] However, it is always best practice to

minimize the number of freeze-thaw cycles.

Q5: Is there a difference in MMA stability between serum and plasma?

A5: Generally, MMA results are interchangeable between serum and plasma (collected with

EDTA, sodium heparin, or citrate anticoagulants), provided that any dilution from liquid

anticoagulants is corrected.[1] However, plasma can sometimes form micro-fibrinogen clots

during long-term storage, which is why serum is often preferred.[1] It is important to note that

citrate plasma may interfere with some analytical methods.[1][8]
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Issue Potential Cause Recommended Action

Unexpectedly high or low MMA

results

Improper sample handling and

storage.

Review the sample collection,

processing, and storage

history. Ensure that the sample

was stored at the correct

temperature and for the

appropriate duration. Refer to

the stability data tables below.

Sample type mismatch.

Confirm the sample type

(serum vs. plasma) and the

anticoagulant used. Some

anticoagulants may interfere

with the assay.[1][8]

Hemolysis or lipemia.

Grossly hemolyzed or lipemic

specimens may be

unacceptable for analysis and

can interfere with results.[7]

[11] Visually inspect the

sample and, if necessary,

request a new specimen.

Inconsistent results upon re-

analysis
Multiple freeze-thaw cycles.

While MMA is relatively stable,

excessive freeze-thaw cycles

should be avoided. Aliquot

samples upon initial

processing if multiple analyses

are anticipated.

Sample evaporation.

Ensure that sample tubes are

properly capped and sealed

during storage to prevent

evaporation, which can

concentrate the analyte.

Data Presentation: MMA Sample Stability

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4515767/
https://www.hnl.com/test-directory/methylmalonic-acid/mma
https://mlabs.umich.edu/tests/methylmalonic-acid-serum
https://www.cincinnatichildrens.org/clinical-labs/our-labs/pathology/clinical-mass-spectrometry/-/media/2b1e1da8325840f0aafc3f6b99125452.ashx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Stability of MMA in Serum/Plasma at Different Temperatures

Temperature Duration Stability Source(s)

Room Temperature

(15-25°C)
Up to 4 days Stable [4]

Refrigerated (2-8°C) Up to 7 days Stable [4][6][7]

Refrigerated (2-8°C) Up to 14 days Stable [5][8]

Frozen (-20°C) Up to 10 months Stable [4]

Frozen (-20°C) Up to 1 year
Excellent stability with

no significant change
[1]

Frozen (≤ -70°C) At least 5 years Stable [9]

Frozen (≤ -70°C) Up to 14 years Excellent stability [1]

Table 2: Effect of Freeze-Thaw Cycles on MMA Stability

Number of Cycles Sample Type Stability Source(s)

Up to 3 cycles Serum Stable [1]

Up to 5 cycles Serum Unaffected [10]

5 to 10 cycles Serum Can withstand [9]

Experimental Protocols
Sample Collection and Processing (General Protocol)

A standardized protocol for sample collection and processing is crucial for reliable MMA

analysis. Below is a general guideline based on common laboratory practices.[4][5][11]

Collection: Collect blood in a red-top tube (for serum) or a tube with an appropriate

anticoagulant (e.g., EDTA, heparin for plasma).[4][8]

Clotting (for serum): Allow the blood to clot at room temperature for 30-60 minutes.[4][5]
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Centrifugation: Centrifuge the sample to separate the serum or plasma from the cells. This

should ideally be done within two hours of collection.[5][11]

Aliquoting: Immediately after centrifugation, transfer the serum or plasma into a clean,

labeled transport tube.[4][5]

Storage: Store the aliquoted sample at the appropriate temperature based on the anticipated

time to analysis (see Table 1).

Mandatory Visualization
Below is a logical workflow for troubleshooting unexpected MMA results, focusing on pre-

analytical factors related to sample stability.
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Troubleshooting Workflow for Unexpected MMA Results
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Storage Conditions Met?

Review Freeze-Thaw History
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Investigate Analytical Issues
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Yes No

Accept Result

Click to download full resolution via product page

Caption: Troubleshooting workflow for unexpected MMA results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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